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Compound of Interest

Compound Name: Methyl 3-formylbenzoate

Cat. No.: B109038

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
methyl 3-formylbenzoate. The information is presented to support research, development,
and quality control activities involving this compound. All quantitative data are summarized for
clarity, and detailed experimental protocols are provided for the determination of key physical
characteristics.

Core Physical and Chemical Properties

Methyl 3-formylbenzoate is an organic compound that is a derivative of benzoic acid. It
features both a methyl ester and a formyl (aldehyde) functional group attached to the benzene
ring at the 1 and 3 positions, respectively. These functional groups make it a useful
intermediate in the synthesis of more complex molecules.

Data Summary

The table below summarizes the key physical and chemical properties of methyl 3-
formylbenzoate.
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Property Value Source(s)
Molecular Formula CoHsOs3 [1112]
Molecular Weight 164.16 g/mol [11[2][3]
Appearance Solid [1]

Melting Point 48-52 °C [1]

59-63 °C (literature value) [1]

Boiling Point Not readily available
Density Not readily available
. Insoluble in water; Soluble in
Solubility [4]
ethanol
CAS Number 52178-50-4 [L1[2][41[5]

Experimental Protocols

The following sections detail the standard laboratory procedures for determining the primary

physical properties of methyl 3-formylbenzoate.

Determination of Melting Point

Objective: To determine the temperature range over which methyl 3-formylbenzoate

transitions from a solid to a liquid state.

Methodology:

o Sample Preparation: A small amount of dry, powdered methyl 3-formylbenzoate is loaded

into a capillary tube to a height of 2-3 mm. The tube is then tapped gently to pack the sample

at the bottom.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus. The apparatus is

heated at a steady and slow rate, typically 1-2 °C per minute, as the temperature

approaches the expected melting point.
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o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes a clear
liquid is recorded as the end of the melting range.

» Purity Indication: A sharp melting range (typically 1-2 °C) is indicative of a high-purity sample.
A broad melting range suggests the presence of impurities.

Determination of Solubility

Objective: To qualitatively assess the solubility of methyl 3-formylbenzoate in various
solvents.

Methodology:

Sample and Solvent Preparation: Approximately 10-20 mg of methyl 3-formylbenzoate is

placed into a clean, dry test tube.

e Solvent Addition: A small volume (e.g., 1 mL) of the test solvent (e.g., water, ethanol) is
added to the test tube.

e Mixing and Observation: The mixture is agitated vigorously for 1-2 minutes. The sample is
observed to determine if it has dissolved completely, partially, or not at all.

» Classification:
o Soluble: The solid completely disappears, forming a clear solution.
o Partially Soluble: Some of the solid dissolves, but a noticeable amount remains.
o Insoluble: The solid does not appear to dissolve at all.

Logical Workflow Visualization

The following diagram illustrates a common and logical synthetic route to methyl 3-
formylbenzoate, the Fischer-Speier esterification of 3-formylbenzoic acid. This process is
fundamental in organic synthesis for the preparation of esters from carboxylic acids and
alcohols.
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Caption: Synthetic workflow for methyl 3-formylbenzoate via Fischer esterification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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